Cas no 2137822-79-6 (5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid
• CAS No: 2137822-79-6
• MF: C₁₀H₈BrN₃O₃
• MW: 298.092821121216
• CID: 4640330
• Update Time: 2025-06-08

5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H8BrN3O3/c11-7-5-13-10(14-8(7)9(15)16)12-4-6-2-1-3-17-6/h1-3,5H,4H2,(H,15,16)(H,12,13,14)
• InChI Key： QFDCTSCBVSOBFL-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CO2)=NC=C(Br)C(C(O)=O)=N1

Additional information on 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid

Introduction to 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid (CAS No. 2137822-79-6)

5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2137822-79-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The compound features a pyrimidine core, which is a fundamental structural motif in many biologically active molecules, particularly in nucleoside analogs and anticancer agents. The presence of a bromine atom at the 5-position and an amino group substituted with a furan-2-ylmethyl moiety at the 2-position introduces unique reactivity and binding properties. The carboxylic acid functionality at the 4-position further enhances its versatility, allowing for further derivatization and functionalization.

In recent years, the interest in 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid has been driven by its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in synthesizing small-molecule inhibitors targeting various disease pathways. Specifically, the pyrimidine scaffold is known to interact with enzymes and receptors involved in cancer progression, inflammation, and viral infections.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. For instance, pyrimidine derivatives have been widely studied for their antiviral and anticancer properties. The bromine substituent at the 5-position not only enhances lipophilicity but also serves as a handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are commonly employed in drug discovery.

The furan-2-ylmethylamino group at the 2-position adds another layer of complexity, potentially influencing both the solubility and binding affinity of the molecule. Furan derivatives are well-documented for their role in medicinal chemistry due to their ability to engage with biological targets in unique ways. This moiety has been incorporated into various drug candidates, demonstrating promise in preclinical studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid for biological activity. Molecular docking studies have suggested that this compound may interact with proteins involved in metabolic pathways relevant to neurodegenerative diseases. This hypothesis is supported by experimental data indicating that similar pyrimidine derivatives exhibit neuroprotective effects in vitro.

The carboxylic acid group at the 4-position provides an additional site for chemical modification, allowing researchers to tailor the compound's pharmacokinetic properties. For example, esterification or amidation of this group can influence solubility and metabolic stability, critical factors in drug development. Such modifications are often explored during lead optimization to enhance bioavailability and reduce toxicity.

In the context of current research trends, 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid aligns with the growing interest in multitargeted drugs—compounds that simultaneously interact with multiple biological pathways to achieve therapeutic effects. Pyrimidine-based molecules are particularly well-suited for this purpose due to their ability to mimic natural biomolecules and disrupt disease mechanisms.

Furthermore, green chemistry principles have influenced synthetic approaches to this compound. Researchers are increasingly employing catalytic methods and solvent-free reactions to minimize waste and improve efficiency. These sustainable practices not only reduce environmental impact but also enhance scalability for industrial applications.

The potential of 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid extends beyond oncology and antiviral applications. Preliminary studies suggest its relevance in addressing inflammatory conditions by modulating cytokine production pathways. The pyrimidine core's ability to interfere with signaling cascades associated with chronic inflammation makes it an attractive candidate for further investigation.

As computational tools become more sophisticated, virtual screening techniques are being used to identify novel derivatives of this compound with enhanced potency and selectivity. By leveraging machine learning algorithms, researchers can predict binding affinities and optimize structures before conducting expensive wet-lab experiments.

The synthesis of 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include bromination of a pyrimidine precursor, followed by nucleophilic substitution with a furan-based amine intermediate. The final carboxylation step introduces the crucial acidic functionality while maintaining regioselectivity.

In conclusion, 5-bromo-2-{[(furan-2-yl)methyl]amino}pyrimidine-4-carboxylic acid (CAS No. 2137822-79-6) represents a promising candidate for therapeutic development due to its versatile structure and potential biological activities. Its incorporation into drug discovery pipelines aligns with contemporary trends toward innovative molecular design and sustainable synthesis methods. As research progresses, this compound is likely to contribute significantly to advancements in pharmaceutical science.